2-(((5-Methylisoxazol-3-yl)methyl)thio)acetic acid

• IUPAC Name: 2-[(5-methyl-1,2-oxazol-3-yl)methylsulfanyl]acetic acid
• InChI: InChI=1S/C7H9NO3S/c1-5-2-6(8-11-5)3-12-4-7(9)10/h2H,3-4H2,1H3,(H,9,10)
• InChI Key: NPAKOYMJSYADNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CSCC(=O)O
• Molecular Formula: C7H9NO3S
• Molecular Weight: 187.22 g/mol
• CAS No.: 1018168-09-6

Description

2-(((5-Methylisoxazol-3-yl)methyl)thio)acetic acid, also known as MTA, is a small molecule that has been widely used in scientific research due to its unique properties. MTA is a sulfur-containing compound that belongs to the family of thioacetic acids. It has been shown to have a variety of biochemical and physiological effects, making it a valuable tool in the study of various biological processes.

Safety and Hazards

While specific safety and hazard information for “2-(((5-Methylisoxazol-3-yl)methyl)thio)acetic acid” is not available, it’s important to handle all chemicals with care. Avoid contact with skin and eyes, and always wear appropriate personal protective equipment.

Mechanism of Action

Mode of Action

The exact mode of action of “2-(((5-Methylisoxazol-3-yl)methyl)thio)acetic acid” is not well-documented. Typically, compounds of this nature bind to their target proteins and modulate their activity, leading to downstream effects. The specific interactions and changes caused by this compound remain to be elucidated .

Pharmacokinetics

These properties significantly impact a compound’s bioavailability, determining how much of the compound reaches its targets in the body .

Result of Action

The molecular and cellular effects of “this compound” are currently unknown due to the lack of specific information on its targets and mode of action .